Cas no 23923-61-7 (Ethanone,1-(2-phenylcyclohexyl)-)

• Product Name: Ethanone,1-(2-phenylcyclohexyl)-
• CAS No: 23923-61-7
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 267541
• PubChem ID: 317157
• Update Time: 2025-04-19

Ethanone,1-(2-phenylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-phenylcyclohexyl)-
• 1-(2-phenylcyclohexyl)ethanone
• (+-)-1-(2t-Phenyl-cyclohexyl-(r))-aethanon-(1)
• (+-)-1-(trans-2-Phenyl-cyclohexyl)-aethanon
• (+-)-1-(trans-2-phenyl-cyclohexyl)-ethanone
• AC1L7VDH
• NSC247055
• NSC 247055
• DTXSID40311905
• SCHEMBL15116689
• 23923-61-7
• NSC-247055

• Inchi： 1S/C14H18O/c1-11(15)13-9-5-6-10-14(13)12-7-3-2-4-8-12/h2-4,7-8,13-14H,5-6,9-10H2,1H3
• InChI Key： HZIAUPWBCOWHDF-UHFFFAOYSA-N
• SMILES： O=C(C)C1CCCCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.13584
• Monoisotopic Mass: 202.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.001
• Boiling Point: 313.9°C at 760 mmHg
• Flash Point: 132.1°C
• Refractive Index: 1.519
• PSA: 17.07
• LogP: 3.54940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives